Cas no 59647-97-1 (2-(4-propoxyphenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(4-propoxyphenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 59647-97-1
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 1616229
• PubChem ID: 6453834
• Update Time: 2025-04-21

2-(4-propoxyphenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-propoxyphenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione
• 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrahydro-2-(4-propoxyphenyl)-
• 2-(4-propoxyphenyl)-4,5,6,7-tetrahydroisoindole-1,3-dione
• 59647-97-1
• DTXSID60208323

• Inchi： 1S/C17H19NO3/c1-2-11-21-13-9-7-12(8-10-13)18-16(19)14-5-3-4-6-15(14)17(18)20/h7-10H,2-6,11H2,1H3
• InChI Key： CJSZTASGBUBLHH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C=CC(=CC=1)OCCC)=O)CCCC2

Computed Properties

• Exact Mass: 285.13657
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61